![molecular formula C26H28N4O4S B2482217 2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide CAS No. 1260910-43-7](/img/structure/B2482217.png)
2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide
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Description
2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H28N4O4S and its molecular weight is 492.59. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Derivatives and Structural Analysis
Research on heterocyclic derivatives, including compounds with complex structures similar to the one , focuses on their synthesis and structural elucidation. For example, studies on the formation and X-ray structure determination of related compounds offer insights into their chemical characteristics and potential for further modifications (Banfield, Fallon, & Gatehouse, 1987). Such research is foundational for understanding the chemical behavior and potential applications of these compounds in scientific research.
Antimicrobial Activity
Some studies investigate the synthesis of new heterocycles incorporating certain moieties for antimicrobial applications (Bondock, Rabie, Etman, & Fadda, 2008). This includes exploring the antimicrobial activity of newly synthesized compounds, characterized by various structural analyses. Research in this area could indicate potential uses of "2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide" in developing antimicrobial agents.
Radiosynthesis for Imaging
The synthesis and application of compounds for imaging, such as PET imaging, also represent a significant area of research. Compounds structurally related to the query have been developed as selective ligands for imaging with PET, showcasing the potential of these compounds in medical diagnostics and research (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Synthesis and Characterization for Biological Activity
The synthesis and characterization of novel compounds for evaluating their biological activities, such as anticancer and antibacterial effects, are common themes in research. This includes developing compounds with specific structural features and testing their efficacy against various cancer cell lines or bacterial strains (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).
Properties
IUPAC Name |
2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28N4O4S/c1-4-5-13-30-25(32)24-23(19(15-27-24)17-9-7-6-8-10-17)29-26(30)35-16-22(31)28-20-14-18(33-2)11-12-21(20)34-3/h6-12,14-15,27H,4-5,13,16H2,1-3H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGZDHMFFANQTIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=CC(=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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